Cas no 1805258-46-1 (5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide)

• Product Name: 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide
• CAS No: 1805258-46-1
• MF: C₇H₄ClF₂N₃O₂S
• MW: 267.640365600586
• CID: 4869125
• Update Time: 2025-06-07

5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C7H4ClF2N3O2S/c8-4-2-13-7(16(12,14)15)3(1-11)5(4)6(9)10/h2,6H,(H2,12,14,15)
• InChI Key： DZAYBMJTEJVIMJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#N)=C1C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.7
• Topological Polar Surface Area: 105

Additional information on 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide

Comprehensive Overview of 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1805258-46-1)

The compound 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1805258-46-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro group, a cyano moiety, and a difluoromethyl substituent, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum efficacy in medicinal chemistry. 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide stands out as a promising candidate for developing novel therapeutics, especially in the fields of oncology and infectious diseases. Its pyridine core and sulfonamide functionality are key structural features that enhance binding affinity and metabolic stability, making it a focal point for modern drug design.

The synthesis of CAS No. 1805258-46-1 involves multi-step organic reactions, including halogenation, cyanation, and sulfonamide formation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate identification of the compound. This meticulous process is critical for maintaining consistency in research applications, where even minor impurities can skew experimental results.

One of the most searched questions related to this compound is: "What are the applications of 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide in drug development?" Studies suggest its potential as a kinase inhibitor or antimicrobial agent, owing to its ability to disrupt key enzymatic pathways. Additionally, its fluorinated groups improve bioavailability, a hot topic in contemporary pharmaceutical research aimed at enhancing drug delivery systems.

Another trending topic is the environmental impact of fluorinated compounds. While 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide is primarily used in controlled laboratory settings, researchers are investigating its biodegradability and ecotoxicological profile. This aligns with the growing emphasis on green chemistry and sustainable practices in chemical synthesis.

From a commercial perspective, the global market for pyridine derivatives is expanding, driven by their applications in agriculture and medicine. CAS No. 1805258-46-1 is often listed as a high-value intermediate, with suppliers emphasizing its >98% purity and compliance with Good Manufacturing Practices (GMP). This ensures its suitability for preclinical and clinical studies.

In summary, 5-Chloro-3-cyano-4-(difluoromethyl)pyridine-2-sulfonamide represents a cutting-edge compound with multifaceted applications. Its structural complexity and functional diversity make it a valuable asset for researchers exploring next-generation therapeutics and agrochemicals. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.